Cas no 820236-66-6 (Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-)

• Product Name: Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
• CAS No: 820236-66-6
• MF: C₁₇H₁₂BrNO₃
• MW: 358.18608379364
• CID: 700671
• PubChem ID: 71420418
• Update Time: 2025-04-19

Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
• 4-[(7-bromo-1-oxoisoquinolin-2-yl)methyl]benzoic acid
• DTXSID00839610
• 820236-66-6
• 4-[(7-Bromo-1-oxoisoquinolin-2(1H)-yl)methyl]benzoic acid

• Inchi： 1S/C17H12BrNO3/c18-14-6-5-12-7-8-19(16(20)15(12)9-14)10-11-1-3-13(4-2-11)17(21)22/h1-9H,10H2,(H,21,22)
• InChI Key： AMEKIYOUZARTDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN(C(C=2C=1)=O)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 357.00006g/mol
• Monoisotopic Mass: 357.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų